Cas no 494799-11-0 (Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester)

Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester structure
494799-11-0 structure
Product name:Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester
CAS No:494799-11-0
MF:C10H7F3INO3
MW:373.067165613174
CID:1522169
PubChem ID:11845889

Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester
    • DB-187808
    • 4-Iodo-3-(2,2,2-trifluoroacetylamino)benzoic acid methyl ester
    • SCHEMBL1173751
    • Methyl 3-(2,2,2-trifluoroacetamido)-4-iodobenzoate
    • 494799-11-0
    • Inchi: InChI=1S/C10H7F3INO3/c1-18-8(16)5-2-3-6(14)7(4-5)15-9(17)10(11,12)13/h2-4H,1H3,(H,15,17)
    • InChI Key: DJIMHSXNJBKORQ-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC(=C(C=C1)I)NC(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 372.94181
  • Monoisotopic Mass: 372.94228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4

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